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Compound of Interest

Compound Name: 4-Chloro-2-fluoroaniline

Cat. No.: B1294793

Essential Safety and Handling Guide for 4-Chloro-2-
fluoroaniline

This guide provides crucial safety and logistical information for researchers, scientists, and
drug development professionals handling 4-Chloro-2-fluoroaniline (CAS No. 57946-56-2).
Adherence to these procedures is vital for ensuring a safe laboratory environment. The
toxicological properties of this chemical have not been fully investigated, warranting a cautious
approach.[1]

Immediate Safety and Personal Protective Equipment
(PPE)

4-Chloro-2-fluoroaniline is harmful if swallowed, inhaled, or absorbed through the skin, and
causes skin and serious eye irritation.[2] Therefore, strict adherence to PPE protocols is
mandatory.

Recommended Personal Protective Equipment
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PPE Category

Specification

Rationale

Hand Protection

Chemical-resistant gloves
(Nitrile or Neoprene
recommended). Double
gloving may be appropriate
when handling larger
guantities or for extended

periods.

To prevent skin contact.
Specific breakthrough time
data for 4-Chloro-2-
fluoroaniline is not available;
therefore, gloves should be
inspected before each use and
replaced immediately after

contamination.

Eye Protection

Chemical safety goggles or a
face shield where splashing is

possible.

To protect against splashes
that can cause serious eye

irritation.

Skin and Body Protection

Laboratory coat, closed-toe
shoes, and additional
protective clothing as needed

to prevent skin exposure.

To prevent contamination of

personal clothing and skin.

Respiratory Protection

Use in a well-ventilated area or
a chemical fume hood is
required. If airborne
concentrations are expected to
be high, a NIOSH-approved
respirator with an organic

vapor cartridge is necessary.

To minimize inhalation of

harmful vapors.

Hazard Summary
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Hazard Description

Harmful by inhalation, in contact with skin, and if

Acute Toxicity
swallowed.[1]
Skin Irritation Causes skin irritation.
Eye Irritation Causes serious eye irritation.
Respiratory Irritation May cause respiratory irritation.[2]

The toxicological properties have not been fully
Long-term Effects ) )
investigated.[1]

Exposure Limits

There are no established OSHA, NIOSH, or ACGIH exposure limits for 4-Chloro-2-
fluoroaniline.[1] All work should be conducted in a manner that minimizes any potential for
exposure.

Operational Plan: Safe Handling and Storage

A systematic approach to handling and storage is crucial to minimize exposure and maintain
the integrity of the compound.

Handling Protocol

» Preparation: Ensure an eyewash station and safety shower are readily accessible before
beginning work.

» Engineering Controls: All handling of 4-Chloro-2-fluoroaniline should be conducted in a
certified chemical fume hood to control airborne exposure.

» Dispensing: Use appropriate, clean, and dry tools for transferring the liquid. Avoid splashing.

e Personal Hygiene: Wash hands thoroughly with soap and water after handling and before
leaving the laboratory. Do not eat, drink, or smoke in areas where the chemical is handled.[3]

Storage Protocol
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o Store in a tightly closed container in a cool, dry, and well-ventilated area.
o Keep away from incompatible substances such as strong oxidizing agents.[1]

e Store in a locked cabinet or other secure location.

Disposal Plan

Chemical waste generators must determine whether a discarded chemical is classified as a
hazardous waste according to US EPA guidelines (40 CFR Parts 261.3) and consult state and
local regulations for complete and accurate classification.

Waste Segregation and Collection

o Waste Stream: 4-Chloro-2-fluoroaniline is a halogenated organic compound. As such, it
should be collected in a designated, properly labeled hazardous waste container for
halogenated organic waste.

o Container: Use a compatible, leak-proof container. The original container is often a good
choice.

e Labeling: The waste container must be clearly labeled with "Hazardous Waste," the full
chemical name "4-Chloro-2-fluoroaniline,” and any other components of the waste stream
with their approximate percentages.

Disposal Method

The preferred method for the disposal of halogenated organic waste is incineration at a
licensed hazardous waste disposal facility.[4][5] Contact your institution's Environmental Health
and Safety (EHS) department to arrange for the pickup and disposal of the waste. Do not
dispose of 4-Chloro-2-fluoroaniline down the drain.

Emergency Procedures
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Emergency

Procedure

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the
upper and lower eyelids. Seek immediate

medical attention.

Skin Contact

Immediately wash the affected area with soap
and plenty of water for at least 15 minutes while
removing contaminated clothing and shoes.

Seek immediate medical attention.

Inhalation

Remove to fresh air. If not breathing, give
artificial respiration. If breathing is difficult, give

oxygen. Seek immediate medical attention.

Ingestion

Do NOT induce vomiting. If the person is
conscious and alert, rinse their mouth and drink
2-4 cupfuls of milk or water. Seek immediate

medical attention.

Spill

Evacuate the area. Wear appropriate PPE.
Absorb the spill with an inert material (e.g.,
vermiculite, sand, or earth) and place itin a
suitable, labeled container for disposal. Ventilate
the area and wash the spill site after material

pickup is complete.

Visual Guidance

Handling and Disposal Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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